Cas no 941905-18-6 (N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 941905-18-6
• MF: C₂₀H₂₃FN₂O₄S
• MW: 406.471027612686
• CID: 5869288
• PubChem ID: 16836997
• Update Time: 2025-06-15

N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 941905-18-6
• AKOS024634081
• N-(4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide
• F2267-0438
• N-(4-fluorophenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide
• N-(4-fluorophenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide

• Inchi： 1S/C20H23FN2O4S/c1-27-18-9-11-19(12-10-18)28(25,26)23-13-3-2-4-17(23)14-20(24)22-16-7-5-15(21)6-8-16/h5-12,17H,2-4,13-14H2,1H3,(H,22,24)
• InChI Key： OJARMFRCIMYSNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCCC1CC(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 406.13625655g/mol
• Monoisotopic Mass: 406.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide

Comprehensive Overview of N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide (CAS No. 941905-18-6)

The compound N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide, identified by its CAS No. 941905-18-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a piperidine core with 4-fluorophenyl and 4-methoxybenzenesulfonyl moieties. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential applications in central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

In recent years, the demand for novel sulfonamide derivatives and fluorinated compounds has surged, driven by their therapeutic versatility. The presence of the 4-fluorophenyl group in CAS No. 941905-18-6 enhances its bioavailability and metabolic stability, addressing a common challenge in drug development. Meanwhile, the 4-methoxybenzenesulfonyl moiety contributes to its selective binding affinity, a feature highly sought after in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These attributes position the compound as a subject of interest in high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies.

The synthesis of N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are employed to confirm its molecular identity. This rigorous characterization ensures compliance with Good Laboratory Practice (GLP) standards, a priority for researchers and regulatory bodies alike.

From a commercial perspective, CAS No. 941905-18-6 is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its applications extend beyond drug development, including use as a chemical probe in mechanistic studies and as a reference standard in analytical chemistry. The compound's stability under ambient conditions further enhances its practicality for routine laboratory use.

Emerging trends in AI-driven drug discovery and computational chemistry have also spotlighted N-(4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide. Machine learning models predict its potential interactions with biological targets, accelerating hit-to-lead optimization. Additionally, its structural motifs align with fragment-based drug design (FBDD) strategies, making it a valuable asset in medicinal chemistry pipelines.

In summary, CAS No. 941905-18-6 represents a compelling case study in modern drug discovery, bridging chemical innovation with therapeutic potential. Its multifaceted applications and alignment with cutting-edge research trends underscore its relevance in both scientific and industrial contexts. As the demand for targeted therapies grows, this compound is poised to play a pivotal role in advancing precision medicine and biochemical research.